N-(4-fluorophenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide

• IUPAC Name: N-(4-fluorophenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide
• InChI: InChI=1S/C16H11F2N3O2/c17-10-5-7-11(8-6-10)19-15(22)9-14-20-16(23-21-14)12-3-1-2-4-13(12)18/h1-8H,9H2,(H,19,22)
• InChI Key: OYQONIWOIRNQFW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=NC(=NO2)CC(=O)NC3=CC=C(C=C3)F)F
• Molecular Formula: C16H11F2N3O2
• Molecular Weight: 315.27 g/mol

Description

N-(4-fluorophenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields such as medicine, agriculture, and material science. This compound belongs to the class of oxadiazoles, which have been extensively studied for their diverse biological activities.

Mechanism of Action

The exact mechanism of action of N-(4-fluorophenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide is not fully understood. However, it is believed to act through the inhibition of certain enzymes and signaling pathways that are involved in the inflammatory response and tumor growth.
Biochemical and Physiological Effects:
Studies have shown that N-(4-fluorophenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide can significantly reduce inflammation and pain in animal models. It has also been shown to inhibit the growth of cancer cells in vitro and in vivo. However, further studies are needed to fully understand the biochemical and physiological effects of this compound.

Advantages and Limitations for Lab Experiments

One of the main advantages of using N-(4-fluorophenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide in lab experiments is its high potency and selectivity. It can be used at lower concentrations compared to other compounds, which reduces the risk of toxicity and side effects. However, one of the limitations of using this compound is its relatively high cost compared to other compounds with similar biological activities.

Future Directions

There are several future directions for the study of N-(4-fluorophenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide. One potential area of research is the development of more efficient and cost-effective synthesis methods. Another area of research is the study of the compound's potential applications in agriculture, particularly as a pesticide or herbicide. Additionally, further studies are needed to fully understand the compound's mechanism of action and its potential use in cancer therapy.

Synthesis Methods

The synthesis of N-(4-fluorophenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide involves the reaction of 2-amino-5-(2-fluorophenyl)-1,3,4-oxadiazole with 4-fluorobenzoyl chloride in the presence of a base such as triethylamine. The resulting product is then purified using column chromatography to obtain the final compound.

Scientific Research Applications

N-(4-fluorophenyl)-2-[5-(2-fluorophenyl)-1,2,4-oxadiazol-3-yl]acetamide has been extensively studied for its potential applications in various areas of scientific research. In the field of medicine, this compound has shown promising results as an anti-inflammatory and analgesic agent. It has also exhibited antitumor properties and has been studied for its potential use in cancer therapy.